N-(3,4-diethoxybenzyl)-3-(2,4-dimethylthiazol-5-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[(3,4-diethoxyphenyl)methyl]-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C20H24N4O3S/c1-5-26-17-8-7-14(9-18(17)27-6-2)11-21-20(25)16-10-15(23-24-16)19-12(3)22-13(4)28-19/h7-10H,5-6,11H2,1-4H3,(H,21,25)(H,23,24)
• InChI Key: XAARHPOCRUIQAG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CNC(=O)C2=NNC(=C2)C3=C(N=C(S3)C)C)OCC
• Molecular Formula: C20H24N4O3S
• Molecular Weight: 400.5 g/mol

Description

N-(3,4-diethoxybenzyl)-3-(2,4-dimethylthiazol-5-yl)-1H-pyrazole-5-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as DEBA and is synthesized using a specific method that involves several steps. The purpose of

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Research into compounds with similar structures, such as pyrazole and pyrazolopyrimidine derivatives, involves sophisticated synthesis techniques. For instance, the synthesis of 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides through reactions involving hydrazine hydrate in ethanol demonstrates the complexity and versatility of methods used in creating these compounds (Hassan, Hafez, & Osman, 2014).

• Characterization Methods : The characterization of synthesized compounds is critical, employing techniques such as elemental analysis, IR, MS, 1H-NMR, and 13C-NMR. These methods confirm the structures and purity of the compounds, essential for further applications in scientific research (Hassan, Hafez, & Osman, 2014).

Potential Applications

• Antibacterial Agents : Compounds within this class have shown promising antibacterial activity, particularly against strains like Staphylococcus aureus and Bacillus subtilis. This suggests potential applications in developing new antibacterial agents to combat resistant bacterial strains (Palkar et al., 2017).

• Anticancer Activity : Pyrazolo[1,5-a]pyrimidines and related Schiff bases, structurally related to the compound , have been investigated for their cytotoxic activity against various cancer cell lines. This highlights the potential of such compounds in anticancer drug development (Hassan, Hafez, Osman, & Ali, 2015).

• Herbicidal Activity : Research on pyrazole-4-carboxamide derivatives indicates herbicidal activity against lowland weeds, suggesting applications in agriculture for weed control (Ohno et al., 2004).